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Compound of Interest

Compound Name: ML390

Cat. No.: B15610951 Get Quote

Welcome to the technical support center for ML390, a potent inhibitor of dihydroorotate

dehydrogenase (DHODH). This resource is designed for researchers, scientists, and drug

development professionals to address common challenges related to the solubility and

handling of ML390 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is ML390 and what is its mechanism of action?

ML390 is a small molecule inhibitor of the human dihydroorotate dehydrogenase (DHODH)

enzyme. DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is

essential for the synthesis of DNA and RNA. By inhibiting DHODH, ML390 depletes the cellular

pool of pyrimidines, which can induce differentiation in certain cancer cells, such as in acute

myeloid leukemia (AML).[1][2][3]

Q2: In which solvents is ML390 soluble?

ML390 is most soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Ethanol. Its

solubility in aqueous solutions like Phosphate-Buffered Saline (PBS) and cell culture media is

significantly lower.

Q3: What are the recommended storage conditions for ML390?
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Powder: Store at -20°C for long-term storage (months to years).

Stock Solutions (in DMSO): Aliquot and store at -20°C or -80°C for long-term storage. Some

studies suggest stability for at least a year at room temperature, though degradation can

occur.[4][5] To ensure compound integrity, it is best to use freshly prepared solutions or store

them at low temperatures. Avoid repeated freeze-thaw cycles.[5]

Quantitative Data Summary
ML390 Solubility Data

Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 20 - 42.7[1][6][7] ~49 - 105
Varies slightly

between suppliers.

Ethanol 3 - 31.5[1][6][7] ~7.4 - 77.5

DMF 12[1][7] ~29.5

DMSO:PBS (pH 7.2)

(1:2)
0.3[1][6][7] ~0.74

Significantly lower

solubility in aqueous

mixtures.

Note: The molecular weight of ML390 is 406.4 g/mol . Solubility can be affected by factors such

as temperature, purity, and the presence of water in the solvent.

Storage and Stability of ML390 Solutions
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Solvent
Storage
Temperature

Stability Recommendations

DMSO -20°C to -80°C
High (months to

years)

Aliquot to avoid

freeze-thaw cycles.

Use anhydrous DMSO

for best results.

DMSO Room Temperature
Moderate (days to

weeks)

Some degradation

may occur over time.

[4] Use fresh solutions

for sensitive

experiments.

Aqueous Buffers 4°C or -20°C Low

Prepare fresh for each

experiment due to low

solubility and potential

for precipitation.

Signaling Pathway
ML390 targets the de novo pyrimidine biosynthesis pathway by inhibiting the enzyme

Dihydroorotate Dehydrogenase (DHODH). This enzyme is responsible for the conversion of

Dihydroorotate to Orotate, a critical step in the production of pyrimidines necessary for DNA

and RNA synthesis.
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ML390 inhibits DHODH in the pyrimidine biosynthesis pathway.
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Experimental Protocols
Protocol 1: Preparation of ML390 Stock Solution
Objective: To prepare a high-concentration stock solution of ML390 in DMSO.

Materials:

ML390 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of ML390 powder in a sterile tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10-50 mM).

Dissolution: Vortex the tube vigorously until the powder is completely dissolved. If necessary,

sonicate the solution for a few minutes or gently warm it to 37°C to aid dissolution.

Visual Inspection: Visually confirm that no solid particles remain in the solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Diluting ML390 for Cell Culture Experiments
Objective: To prepare a working solution of ML390 in cell culture medium while minimizing

precipitation.

Materials:
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ML390 stock solution (in DMSO)

Pre-warmed (37°C) complete cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the ML390 DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize "solvent shock," first

prepare an intermediate dilution of the stock solution in pre-warmed, serum-free medium or

PBS.

Final Dilution: Add the ML390 stock solution (or intermediate dilution) to the final volume of

pre-warmed complete cell culture medium dropwise while gently swirling or vortexing the

medium.[8]

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (ideally ≤ 0.1%, and not exceeding 0.5%) to avoid cytotoxicity.[8]

Visual Inspection: After dilution, visually inspect the medium for any signs of precipitation or

cloudiness before adding it to the cells.

Troubleshooting Guide
Issue: ML390 Precipitates in Cell Culture Medium
Possible Causes and Solutions:
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Possible Cause Explanation Recommended Solution

High Final Concentration

The final concentration of

ML390 in the medium exceeds

its aqueous solubility limit.

Decrease the final working

concentration of ML390.

Perform a solubility test in your

specific cell culture medium to

determine the maximum

soluble concentration.

Rapid Dilution ("Solvent

Shock")

Adding a concentrated DMSO

stock directly to a large volume

of aqueous medium causes a

rapid change in solvent

polarity, leading to

precipitation.[8]

Perform a serial dilution of the

DMSO stock in pre-warmed

(37°C) culture medium.[8] Add

the compound dropwise while

gently vortexing the medium.

[8]

Low Temperature of Medium
The solubility of ML390 may be

lower in cold medium.

Always use pre-warmed

(37°C) cell culture medium for

dilutions.[8]

High Final DMSO

Concentration

While DMSO aids initial

dissolution, high final

concentrations can be toxic to

cells and may not prevent

precipitation upon significant

dilution.

Keep the final DMSO

concentration in the culture

medium below 0.5%, and

ideally below 0.1%.[8] This

may require making a more

dilute stock solution.

Interaction with Media

Components

ML390 may interact with salts,

amino acids, or other

components in the media,

forming insoluble complexes

over time.[9]

If possible, test the solubility

and stability of ML390 in

different basal media

formulations.

pH Shift in Culture

The pH of the cell culture

medium can change over time

due to cellular metabolism,

which may affect the solubility

of ML390.

Ensure the incubator's CO₂

levels are stable to maintain

the buffering capacity of the

medium.
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Troubleshooting Workflow for ML390 Precipitation

Immediate Precipitation

Delayed Precipitation (Over Time)

Precipitation Observed
in Cell Culture Medium

Is the final concentration
too high?

Lower the final
working concentration

Yes

Was the dilution
performed correctly?

No

Use pre-warmed medium.
Add stock solution dropwise

while vortexing.

No

Is the compound stable
in the medium?

Yes

Solution Clear:
Proceed with Experiment

Perform a time-course stability
assay in your medium.

Unsure

Is there an interaction
with media components?

Yes

Try a different basal
medium formulation.

Possible

No
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A workflow for troubleshooting ML390 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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